Cas no 1807041-29-7 (4',5'-Dibromo-2'-fluoroacetophenone)

• Product Name: 4',5'-Dibromo-2'-fluoroacetophenone
• CAS No: 1807041-29-7
• MF: C₈H₅Br₂FO
• MW: 295.931104421616
• CID: 4707897
• Update Time: 2025-07-22

4',5'-Dibromo-2'-fluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 4',5'-Dibromo-2'-fluoroacetophenone

• Inchi： 1S/C8H5Br2FO/c1-4(12)5-2-6(9)7(10)3-8(5)11/h2-3H,1H3
• InChI Key： IVRGQNSEVOMBAI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(C)=O)=C1)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Topological Polar Surface Area: 17.1

Additional information on 4',5'-Dibromo-2'-fluoroacetophenone

Professional Introduction to 4',5'-Dibromo-2'-fluoroacetophenone (CAS No. 1807041-29-7)

4',5'-Dibromo-2'-fluoroacetophenone, with the chemical identifier CAS No. 1807041-29-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its bromine and fluorine substituents on an acetophenone backbone, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a rigid aromatic system with electron-withdrawing groups, contributes to its reactivity and utility in various chemical transformations.

The synthesis of 4',5'-Dibromo-2'-fluoroacetophenone involves meticulous control over reaction conditions to ensure high yield and purity. The presence of both bromine and fluorine atoms introduces multiple sites for functionalization, making this compound a versatile building block for the development of more complex molecules. In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

In the realm of pharmaceutical research, 4',5'-Dibromo-2'-fluoroacetophenone has been explored as a precursor for the synthesis of bioactive molecules. Its structural features are particularly attractive for designing compounds with potential therapeutic applications. For instance, the bromine atoms can be selectively modified through cross-coupling reactions, while the fluorine substituent can enhance metabolic stability and binding affinity. These attributes have made it a focal point in the development of novel drugs targeting various diseases.

One of the most compelling aspects of 4',5'-Dibromo-2'-fluoroacetophenone is its role in the synthesis of advanced materials. The compound's ability to act as a chiral or non-chiral building block has been leveraged in the creation of liquid crystals, organic semiconductors, and photoactive materials. Researchers have utilized its framework to develop materials with tailored electronic properties, which are essential for applications in optoelectronics and nanotechnology. The incorporation of bromine and fluorine atoms also enhances the thermal stability and chemical resistance of these materials, making them suitable for harsh environments.

The latest research in this domain highlights innovative applications of 4',5'-Dibromo-2'-fluoroacetophenone in medicinal chemistry. A notable study demonstrated its utility in generating libraries of substituted phenones for drug discovery. By employing palladium-catalyzed cross-coupling reactions, researchers were able to introduce diverse functional groups at specific positions on the acetophenone core. This approach led to the identification of several compounds with promising biological activity, including anti-inflammatory and antimicrobial properties.

Another area where 4',5'-Dibromo-2'-fluoroacetophenone has made significant contributions is in the field of agrochemicals. The structural motifs present in this compound have been found to be effective in designing novel pesticides and herbicides. The presence of bromine and fluorine atoms imparts unique physicochemical properties that enhance the efficacy and selectivity of these agrochemicals. This has opened up new avenues for developing environmentally friendly solutions to crop protection.

The synthetic versatility of 4',5'-Dibromo-2'-fluoroacetophenone extends to its application in polymer chemistry. Researchers have incorporated this compound into polymer backbones to create materials with enhanced mechanical strength and thermal stability. The bromine atoms serve as handles for further functionalization, allowing for the creation of polymers with tailored properties such as biodegradability or biocompatibility. These advancements are particularly relevant for developing sustainable materials that meet the demands of modern industries.

In conclusion, 4',5'-Dibromo-2'-fluoroacetophenone (CAS No. 1807041-29-7) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and synthetic flexibility make it an indispensable tool for researchers seeking to develop innovative solutions in these fields. As our understanding of its properties continues to grow, so too will its role in advancing scientific discovery and technological innovation.